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Compound of Interest

Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452

CAS Number: 734510-19-1

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of Methyl 2-
(aminomethyl)nicotinate, a pyridine derivative of interest in chemical synthesis and potential
pharmaceutical applications. This document compiles available data on its chemical and
physical properties, synthesis, and safety information.

Chemical and Physical Properties

Methyl 2-(aminomethyl)nicotinate is a heterocyclic compound containing a pyridine ring, an
aminomethyl group, and a methyl ester group. Limited publicly available data on its specific
physical and chemical properties exists. However, based on its structure and data for its
hydrochloride salt, the following information can be inferred and is presented for reference.

Table 1: Physical and Chemical Properties of Methyl 2-(aminomethyl)nicotinate and its
Hydrochloride Salt
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Property Value Source
CAS Number 734510-19-1 N/A
Molecular Formula CsH10N20:2 [1]
Molecular Weight 166.18 g/mol [1]
Appearance Solid (inferred) N/A
Storage Conditions Sealed in dry, 2-8°C [1]
CAS Number (HCI Salt) 151509-01-2 [1]
Molecular Formula (HCI Salt) CsH11CIN202 [1]
Molecular Weight (HCI Salt) 202.64 g/mol [1]
Appearance (HCI Salt) White to off-white solid N/A
Storage Conditions (HCI Salt) Inert atmosphere, 2-8°C [1]
Synthesis

Detailed, step-by-step experimental protocols for the synthesis of Methyl 2-
(aminomethyl)nicotinate are not readily available in the public domain. However, a general
synthetic approach can be conceptualized based on standard organic chemistry reactions and
information for related nicotinic acid derivatives. A plausible synthetic route would involve the
esterification of 2-(aminomethyl)nicotinic acid or the reduction of a corresponding cyano or nitro
precursor followed by esterification.

A general workflow for a potential synthesis is outlined below.
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Caption: General synthetic workflow for Methyl 2-(aminomethyl)nicotinate.

Experimental Protocols

Detailed experimental protocols for the synthesis or application of Methyl 2-
(aminomethyl)nicotinate are not available in the reviewed public literature. Researchers
interested in working with this compound would need to develop or adapt protocols based on
standard procedures for similar nicotinic acid derivatives.

Biological Activity and Signaling Pathways

There is no specific information available in the public domain regarding the biological activity,
mechanism of action, or associated signaling pathways for Methyl 2-
(aminomethyl)nicotinate. Research on related nicotinic acid derivatives suggests potential for
a range of biological activities, but this has not been specifically demonstrated for this
compound.[2] Therefore, a diagram of a signaling pathway cannot be provided.

Spectroscopic Data

Authenticated spectroscopic data (NMR, IR, MS) for Methyl 2-(aminomethyl)nicotinate is not
readily available in public spectral databases. Analysis of related compounds can provide an
indication of expected spectral features. For instance, the IR spectrum would be expected to
show characteristic peaks for N-H stretching of the amine, C=0 stretching of the ester, and
C=C/C=N stretching of the pyridine ring. The *H NMR spectrum would be expected to show
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signals for the aromatic protons on the pyridine ring, a singlet for the methyl ester protons, and
a singlet for the aminomethyl protons.

Safety and Handling

Specific safety and handling data for Methyl 2-(aminomethyl)nicotinate is limited. For its
hydrochloride salt, it is recommended to handle it under an inert atmosphere. As with any
chemical compound, appropriate personal protective equipment (PPE), including gloves, lab
coat, and safety glasses, should be worn when handling. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, it is advisable to consult the
Safety Data Sheet (SDS) from the supplier.

Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a comprehensive literature search or a formal risk
assessment. Researchers should consult original research articles and safety data sheets
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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